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Compound of Interest

Compound Name: 2,4-Diiodoaniline

Cat. No.: B1347260

2,4-Diiodoaniline: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, molecular
structure, and synthesis of 2,4-diiodoaniline, a key intermediate in various fields of chemical
research and development.

Core Chemical Properties and Structure

2,4-Diiodoaniline is a disubstituted aniline derivative with two iodine atoms attached to the
benzene ring at positions 2 and 4. This substitution pattern imparts specific chemical reactivity
and physical properties to the molecule, making it a valuable building block in organic
synthesis.

Physicochemical Data

The key physicochemical properties of 2,4-diiodoaniline are summarized in the table below for
easy reference and comparison.
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Property Value Source
Molecular Formula CeHsl2N PubChem[1]
Molar Mass 344.92 g/mol PubChem[1]
Melting Point 94-95 °C ChemBK]|2]
Boiling Point 346.0 £ 32.0 °C (Predicted) ChemBK]|2]
Density 2.748 g/cm3 ChemBK]2]
Appearance Solid

Structural Identifiers

Precise identification of chemical compounds is critical in research and development. The
following table lists the standard structural identifiers for 2,4-diiodoaniline.

Identifier Type Identifier Source
IUPAC Name 2,4-diiodoaniline PubChem[1]
CAS Number 533-70-0 PubChem[1]
SMILES String C1=CC(=C(C=C1DHIDN PubChem

YIJWGKXIQTRYZSH-
InChl Key PubChem[1]
UHFFFAOYSA-N

Molecular Structure Visualization

The following diagram, generated using the DOT language, illustrates the chemical structure of

2,4-diiodoaniline.
Caption: Chemical structure of 2,4-diiodoaniline.

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of
chemical compounds. Below is a summary of the available spectroscopic data for 2,4-
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diiodoaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

e H NMR: Proton NMR data for 2,4-diiodoaniline can be found in various databases, such as
NMRShiftDB.[1]

e 13C NMR: Carbon-13 NMR data is also available, providing insights into the number and
chemical environment of the carbon atoms in the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound.

o GC-MS: Gas Chromatography-Mass Spectrometry data for 2,4-diiodoaniline is available,
indicating a molecular weight of 344.92 g/mol .[1]

Infrared (IR) Spectroscopy

While specific IR spectral data with peak assignments for 2,4-diiodoaniline is not readily
available in the initial search results, characteristic absorption bands for the amine (N-H
stretching) and aromatic (C-H and C=C stretching) functional groups are expected.

Experimental Protocols: Synthesis of 2,4-
Diiodoaniline
The synthesis of 2,4-diiodoaniline can be achieved through various methods. One common

approach is the direct iodination of aniline. The following is a representative, though not
exhaustive, protocol based on established chemical literature.[3]

lodination of Aniline

This method involves the reaction of aniline with iodine in the presence of a base to facilitate
the electrophilic substitution of iodine onto the aromatic ring. The reaction typically yields a

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1347260?utm_src=pdf-body
https://www.benchchem.com/product/b1347260?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://www.benchchem.com/product/b1347260?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://www.benchchem.com/product/b1347260?utm_src=pdf-body
https://www.benchchem.com/product/b1347260?utm_src=pdf-body
https://www.benchchem.com/product/b1347260?utm_src=pdf-body
https://www.benchchem.com/product/b1347260?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2970149/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

mixture of iodoanilines, including 4-iodoaniline and 2,4-diiodoaniline.[3]

Materials:

Aniline

lodine

Sodium bicarbonate (or another suitable base)

Water

Appropriate organic solvent for extraction (e.qg., diethyl ether or dichloromethane)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

 In a reaction vessel, dissolve aniline and sodium bicarbonate in water.

e Cool the mixture in an ice bath.

o Slowly add powdered iodine to the cooled and stirred solution.

o Continue stirring for a specified period to allow the reaction to proceed.

o After the reaction is complete, the product mixture is isolated, typically by filtration.

e The crude product is then purified, often through recrystallization or column chromatography,
to separate 2,4-diiodoaniline from other isomers and unreacted starting materials.

Note: This is a generalized procedure. For precise experimental details, including
stoichiometry, reaction times, and purification methods, consulting the primary literature is
highly recommended.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 2,4-diiodoaniline via
the iodination of aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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